Cas no 126689-00-7 (2,2-Dimethylethenylboronic acid pinacol ester)

2,2-Dimethylethenylboronic acid pinacol ester is a stable, crystalline organoboron compound commonly employed in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances air and moisture stability, facilitating handling and storage compared to free boronic acids. The compound’s sterically hindered structure improves selectivity in coupling reactions, particularly with challenging substrates. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling the introduction of dimethylvinyl groups into complex molecules. High purity grades ensure consistent reactivity, while its compatibility with diverse reaction conditions makes it a reliable choice for fine chemical applications. Proper storage under inert conditions is recommended to maintain stability.
2,2-Dimethylethenylboronic acid pinacol ester structure
126689-00-7 structure
Product Name:2,2-Dimethylethenylboronic acid pinacol ester
CAS No:126689-00-7
MF:C10H19BO2
MW:182.067663431168
MDL:MFCD09842762
CID:829185
PubChem ID:15148447
Update Time:2025-05-28

2,2-Dimethylethenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(2-methylprop-1-en-1-yl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(2-methyl-1-propenyl)-1,3,2-dioxaborolane
    • 2,2-DIMETHYLETHENYLBORONIC ACID PINACOL ESTER
    • 2-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-propene
    • 2-Methylprop-1-enylboronic acid pinacol ester
    • (2-Methyl-1-propenyl)boronic Acid Pinacol Ester
    • 2,2-Dimethylethenylboronic acid picol ester
    • 2-Methyl-1-propenylboronic acid pinacol ester
    • (2-METHYLPROP-1-EN-1-YL)BORONIC ACID PINACOL ESTER
    • 4,4,5,5-tetraMethyl-2-(2-Methylprop -1-enyl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(2-Methyl-1-Propen-1-Yl)-1,3,2-Dioxaborolane
    • 2-Methyl-1-propenylboronic acid pinacol ester
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-methyl-1-propenyl)-
    • 4,4,5,5-tetramethyl-2-(2-methyl-propenyl)-[1,3,2]dioxaborolane
    • LWXHOCHDERDUID-UHFFFAOYSA-N
    • 2,2-Dimethylethenylboronic acid pinacol ester
    • MDL： MFCD09842762
    • Inchi： 1S/C10H19BO2/c1-8(2)7-11-12-9(3,4)10(5,6)13-11/h7H,1-6H3
    • InChI Key： LWXHOCHDERDUID-UHFFFAOYSA-N
    • SMILES： O1B(/C=C(\C)/C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 182.14800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.8879 g/mL at 25 °C
  • Boiling Point: 71°C/19mmHg(lit.)
  • Flash Point: Fahrenheit: 149 ° f
    Celsius: 65 ° c
  • Refractive Index: n20/D 1.4422
  • PSA: 18.46000
  • LogP: 2.58400

2,2-Dimethylethenylboronic acid pinacol ester Security Information

  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：NA 1993 / PGIII
  • WGK Germany：3
  • Storage Condition：Inert atmosphere,2-8°C

2,2-Dimethylethenylboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-Dimethylethenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038777-25g
4,4,5,5-Tetramethyl-2-(2-methylprop-1-en-1-yl)-1,3,2-dioxaborolane
 126689-00-7 97%
25g
 256.15 USD 2021-06-15
Alichem
A449038777-100g
4,4,5,5-Tetramethyl-2-(2-methylprop-1-en-1-yl)-1,3,2-dioxaborolane
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Chemenu
CM136900-5g
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 126689-00-7 97%
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Chemenu
CM136900-10g
4,4,5,5-Tetramethyl-2-(2-methylprop-1-en-1-yl)-1,3,2-dioxaborolane
 126689-00-7 97%
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 $90 2021-08-05
abcr
AB273979-1 g
2,2-Dimethylethenylboronic acid pinacol ester, 97%; .
 126689-00-7 97%
1g
 €81.90 2023-04-26
abcr
AB273979-5 g
2,2-Dimethylethenylboronic acid pinacol ester, 97%; .
 126689-00-7 97%
5g
 €122.10 2023-04-26
abcr
AB273979-10 g
2,2-Dimethylethenylboronic acid pinacol ester, 97%; .
 126689-00-7 97%
10g
 €168.30 2023-04-26
abcr
AB273979-25 g
2,2-Dimethylethenylboronic acid pinacol ester, 97%; .
 126689-00-7 97%
25g
 €302.40 2023-04-26
abcr
AB273979-100 g
2,2-Dimethylethenylboronic acid pinacol ester, 97%; .
 126689-00-7 97%
100g
 €788.10 2023-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3469-1g
4,4,5,5-Tetramethyl-2-(2-methyl-1-propenyl)-1,3,2-dioxaborolane
 126689-00-7 98.0%(GC)
1g
 ￥250.0 2022-06-10

2,2-Dimethylethenylboronic acid pinacol ester Production Method

2,2-Dimethylethenylboronic acid pinacol ester Related Literature

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